Cas no 93367-32-9 ( )

• Product name: &nbsp
• CAS No: 93367-32-9
• MF: C₁₈H₁₃ClO₃S
• MW: 344.812022924423
• CID: 999599
• PubChem ID: 341655

  Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chloromethyl)-4-oxo-2-phenylthiochromene-8-carboxylate
• DTXSID30321396
• NSC-374504
• 3-Chloromethyl-4-oxo-2-phenyl-4H-thiochromene-8-carboxylic acid methyl ester
• 93367-32-9
• NSC374504
•  

• Inchi： InChI=1S/C18H13ClO3S/c1-22-18(21)13-9-5-8-12-15(20)14(10-19)16(23-17(12)13)11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key： VJMKWTSCRFIJFR-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC2=C1SC(=C(C2=O)CCl)C3=CC=CC=C3

Computed Properties

• Exact Mass: 344.027
• Monoisotopic Mass: 344.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.346
• Boiling Point: 502.3°C at 760 mmHg
• Flash Point: 257.6°C
• Refractive Index: 1.638
• PSA: 71.61000
• LogP: 4.45390